Cas no 91742-47-1 (Benzoyl-carbonyl-13Cchloride, 4-fluoro- (9CI))

• Product Name: Benzoyl-carbonyl-13Cchloride, 4-fluoro- (9CI)
• CAS No: 91742-47-1
• MF: C₇H₄ClFO
• MW: 159.550119400024
• CID: 802792
• PubChem ID: 16211856
• Update Time: 2025-04-19

Benzoyl-carbonyl-13Cchloride, 4-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl-carbonyl-13Cchloride, 4-fluoro- (9CI)
• 4-FLUOROBENZOYL CHLORIDE, [CARBONYL-13C]
• 4-Fluorobenzoyl-Carbonyl-13C Chloride
• 91742-47-1
• Benzoyl-carbonyl-13cchloride,4-fluoro-(9ci)
• 4-Fluorobenzoyl-(carbonyl-13C) chloride, 99 atom % 13C
• CID 16211856
• 4-Fluoro(carbonyl-~13~C)benzoyl chloride
• DTXSID90583498
• 4-Fluoro-Benzoyl-Carbonyl-13C chloride

• Inchi： 1S/C7H4ClFO/c8-7(10)5-1-3-6(9)4-2-5/h1-4H/i7+1
• InChI Key： CZKLEJHVLCMVQR-CDYZYAPPSA-N
• SMILES： Cl[13C](C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 158.9968254g/mol
• Monoisotopic Mass: 158.9968254g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.35 g/mL at 25 °C(lit.)
• Flash Point: 180 °F
• Refractive Index: n20/D 1.5316(lit.)

Benzoyl-carbonyl-13Cchloride, 4-fluoro- (9CI) Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 7/9-26-27-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives